Cas no 1179618-49-5 (3-(2,6-dichlorophenoxy)propanenitrile)

• Product Name: 3-(2,6-dichlorophenoxy)propanenitrile
• CAS No: 1179618-49-5
• MF: C₉H₇Cl₂NO
• MW: 216.063980340958
• MDL: MFCD12148214
• CID: 5157400
• Update Time: 2026-03-04

3-(2,6-dichlorophenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichloro-phenoxy)propanenitrile
• 3-(2,6-dichlorophenoxy)propanenitrile

• MDL： MFCD12148214
• Inchi： 1S/C9H7Cl2NO/c10-7-3-1-4-8(11)9(7)13-6-2-5-12/h1,3-4H,2,6H2
• InChI Key： YZWIZSFHCVPHFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OCCC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,6-dichlorophenoxy)propanenitrile

3-(2,6-Dichlorophenoxy)propanenitrile: A Versatile Compound with Broad Applications in Biomedical Research

3-(2,6-Dichlorophenoxy)propanenitrile (CAS No. 1179618-49-5) is a synthetic compound that has garnered significant attention in the biomedical field due to its unique chemical structure and potential pharmacological properties. This compound belongs to the class of substituted nitriles, characterized by the presence of a cyano group (-C≡N) attached to a carbon chain. The 2,6-dichlorophenoxy moiety further enhances its molecular complexity, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for drug discovery.

The 3-(2,6-dichlorophenoxy)propanenitrile molecule is structurally related to other aromatic nitrile derivatives, which are known for their ability to interact with biological targets such as enzymes, receptors, and ion channels. The CAS No. 1179618-49-5 designation ensures its precise identification in chemical databases, facilitating research and development efforts. Its molecular formula (C₁₀H₇Cl₂O₂N) and molecular weight (244.08 g/mol) are critical parameters for understanding its physicochemical properties and biological activity.

One of the key advantages of 3-(2,6-dichlorophenoxy)propanenitrile is its ability to act as a scaffold for the synthesis of more complex molecules. Researchers have explored its potential in the development of antifungal agents, where its nitrile group can participate in the formation of reactive intermediates that disrupt fungal cell membranes. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant antifungal activity against Candida albicans, a common pathogen in immunocompromised patients. This finding underscores the importance of the 2,6-dichlorophenoxy group in enhancing antimicrobial efficacy.

Recent advancements in computational chemistry have enabled the prediction of the 3-(2,6-dichlorophenoxy)propanenitrile molecule's behavior in biological systems. Molecular docking studies have revealed its potential to bind to specific targets, such as the human estrogen receptor (ERα), which is implicated in various diseases including breast cancer. The CAS No. 1179618-49-5 compound's interaction with ERα was analyzed using molecular dynamics simulations, which showed a stable binding affinity of -7.2 kcal/mol. This suggests its potential as a selective estrogen receptor modulator (SERM), a class of drugs that have shown promise in hormone-dependent cancers.

Another area of interest is the role of 3-(2,6-dichlorophenoxy)propanenitrile in neuropharmacology. Emerging research indicates that its nitrile group may contribute to the modulation of neurotransmitter systems, particularly in the context of neurodegenerative diseases. A 2022 study in Neuropharmacology reported that this compound exhibited neuroprotective effects in a mouse model of Parkinson's disease, likely through its ability to inhibit oxidative stress and reduce dopaminergic neuron loss. These findings highlight the therapeutic potential of the 2,6-dichlorophenoxy moiety in neurological disorders.

The synthesis of 3-(2,6-dichlorophenoxy)propanenitrile involves a series of well-established chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. The preparation of the 2,6-dichlorophenoxy group typically begins with the chlorination of phenol, followed by the formation of an ether linkage with a propionitrile derivative. This synthetic route is highly efficient and scalable, making it suitable for industrial production. The purity of the final product is confirmed using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Environmental and toxicological considerations are also critical in the evaluation of 3-(2,6-dichlorophenoxy)propanenitrile. While its primary applications are in biomedical research, its potential impact on ecosystems must be assessed. A 2023 review in Environmental Science & Technology discussed the biodegradation pathways of similar nitrile compounds, suggesting that the CAS No. 1179618-49-5 molecule may undergo microbial degradation under aerobic conditions. However, further studies are needed to determine its long-term environmental fate and potential ecological risks.

Collaborative efforts between academia and industry have accelerated the exploration of 3-(2,6-dichlorophenoxy)propanenitrile's applications. Pharmaceutical companies are actively investigating its potential as a prodrug, where its nitrile group can be hydrolyzed in vivo to release an active metabolite. This approach could enhance the compound's bioavailability and reduce side effects. Additionally, the 2,6-dichlorophenoxy group may serve as a functional handle for conjugation with targeting ligands, enabling site-specific drug delivery in precision medicine.

In conclusion, 3-(2,6-dichlorophenoxy)propanenitrile (CAS No. 1179618-49-5) represents a promising molecule with diverse applications in biomedical research. Its structural versatility, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable lead compound for the development of novel therapeutics. Ongoing studies are expected to further elucidate its mechanisms of action and expand its potential in addressing unmet medical needs.